Cas no 672925-35-8 (N'-(2-Chlorobenzoyl)-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide)

• Product Name: N'-(2-Chlorobenzoyl)-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide
• CAS No: 672925-35-8
• MDL: MFCD01871544
• CID: 4656568
• Update Time: 2025-05-19

N'-(2-Chlorobenzoyl)-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(2-Chlorobenzoyl)-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide

• MDL： MFCD01871544

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N'-(2-Chlorobenzoyl)-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide

N'-(2-Chlorobenzoyl)-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide: A Comprehensive Overview

The compound N'-(2-Chlorobenzoyl)-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide (CAS No. 672925-35-8) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a thiophene ring, a pyrrole group, and a chlorobenzoyl substituent. The combination of these functional groups imparts unique chemical and biological properties to the molecule, making it a subject of interest in contemporary scientific studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the efficiency of the synthesis process but also ensure high purity and structural integrity of the final product. The thiophene ring in the molecule is particularly notable for its aromaticity and reactivity, which are key factors in determining its chemical behavior.

One of the most promising applications of N'-(2-Chlorobenzoyl)-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide lies in its potential as a precursor for drug development. Researchers have explored its role in the design of bioactive molecules, particularly in the context of anti-inflammatory and anti-cancer therapies. The pyrrole group within the structure has been shown to exhibit significant bioactivity, making it a valuable component in medicinal chemistry.

Furthermore, the compound's ability to form stable complexes with metal ions has opened new avenues for its application in materials science. Studies have demonstrated that the chlorobenzoyl substituent can act as a coordinating group, enabling the formation of metalloorganic frameworks with potential applications in catalysis and sensing technologies.

In terms of environmental impact, this compound has been evaluated for its biodegradability and toxicity profiles. Preliminary studies suggest that it exhibits low toxicity to aquatic organisms, which aligns with current trends toward eco-friendly chemical design. However, further research is required to fully understand its environmental fate and potential risks.

The structural versatility of N'-(2-Chlorobenzoyl)-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide also makes it an attractive candidate for use in polymer chemistry. Its ability to participate in polymerization reactions under specific conditions could lead to the development of novel polymeric materials with tailored properties for advanced applications.

Looking ahead, ongoing research is focused on optimizing the synthesis pathway of this compound to reduce costs and improve scalability. Additionally, efforts are being made to explore its potential as a building block for more complex molecular architectures, such as supramolecular assemblies and nanomaterials.

In conclusion, N'-(2-Chlorobenzoyl)-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide (CAS No. 672925-35-8) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a key player in future scientific innovations.